![molecular formula C18H20ClN5O2S B2931371 N-[2-(3-chlorophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-2-(4-methylpiperazin-1-yl)-2-oxoacetamide CAS No. 946354-28-5](/img/structure/B2931371.png)
N-[2-(3-chlorophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-2-(4-methylpiperazin-1-yl)-2-oxoacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Scientific Research Applications
Synthesis and Biological Evaluation
The compound has been involved in research studies aiming at the synthesis of novel heterocyclic compounds with potential biological activities. For instance, research focused on the synthesis of compounds with significant anticancer and antimicrobial activities, incorporating heterocyclic entities like oxazole, pyrazoline, and pyridine. These studies utilize various spectroanalytical techniques for structural elucidation, such as FT-IR, NMR, and mass spectrometry, and evaluate the compounds against cancer cell lines and pathogenic strains to determine their efficacy (Kanubhai D. Katariya, Dushyanth R. Vennapu, & S. Shah, 2021).
Anticancer and Antimicrobial Potentials
Another area of interest is the design and synthesis of compounds with potent anticancer and antimicrobial properties. These studies involve the creation of compounds that exhibit significant activity against specific cancer cell lines or pathogenic microorganisms. The objective is to explore the therapeutic potential of these compounds and their effectiveness in combating diseases. Some compounds have demonstrated notable DPPH radical scavenging activity, analgesic, and anti-inflammatory activities, highlighting their potential in pharmacological applications (P. Nayak, B. Narayana, B. Sarojini, J. Fernandes, & A. Akshatha, 2014).
Lead Compound Development for H1-Antihistaminic Agents
Research has also focused on the development of novel compounds as H1-antihistaminic agents. Studies have synthesized and tested novel compounds for their in vivo H1-antihistaminic activity, showing promising results compared to standard drugs. Such research is crucial for the development of new therapeutic agents with improved efficacy and reduced side effects (V. Alagarsamy & P. Parthiban, 2012).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
N-[2-(3-chlorophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-2-(4-methylpiperazin-1-yl)-2-oxoacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20ClN5O2S/c1-22-5-7-23(8-6-22)18(26)17(25)20-16-14-10-27-11-15(14)21-24(16)13-4-2-3-12(19)9-13/h2-4,9H,5-8,10-11H2,1H3,(H,20,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AGOCCQYDELVJIM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)C(=O)C(=O)NC2=C3CSCC3=NN2C4=CC(=CC=C4)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20ClN5O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
405.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.